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For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyltriphenoxysilane (CAS No. 3439-97-2) is an organosilicon compound characterized by
a central silicon atom bonded to one methyl group and three phenoxy groups. This unique
structure imparts a combination of organic and inorganic characteristics, making it a versatile
molecule in various scientific and industrial applications. As a member of the silane family, it is
primarily recognized for its role as a surface modifier, coupling agent, and a building block in
the synthesis of more complex silicone-based materials. This guide provides a comprehensive
overview of its fundamental properties, synthesis, reaction mechanisms, and key applications
relevant to research and development.

Core Properties of Methyltriphenoxysilane

A thorough understanding of the physicochemical properties of methyltriphenoxysilane is
essential for its effective application. The key quantitative data for this compound are
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summarized in the table below.

Property Value

CAS Number 3439-97-2

Molecular Weight 322.44 g/mol
Molecular Formula C19H180s3Si

Boiling Point 373.9 °C at 760 mmHg
Density 1.12 g/cm3 (predicted)
Refractive Index 1.55 (predicted)

Synthesis of Methyltriphenoxysilane

The most common and industrially viable method for the synthesis of methyltriphenoxysilane
involves the reaction of methyltrichlorosilane with phenol.[1] This reaction is a nucleophilic
substitution at the silicon center, where the phenoxy group from phenol displaces the chloride
atoms on the methyltrichlorosilane.

The overall reaction can be represented as:
CHsSICls + 3 CeHsOH — CHsSi(OCeHs)s + 3 HCI

This reaction is typically carried out in the presence of a hydrogen chloride scavenger, such as
a tertiary amine (e.g., triethylamine or pyridine), to neutralize the hydrochloric acid byproduct
and drive the reaction to completion. The choice of solvent is also critical, with non-polar aprotic
solvents like toluene or xylene being commonly used.

Experimental Protocol: Synthesis of
Methyltriphenoxysilane

The following is a generalized, step-by-step methodology for the laboratory-scale synthesis of
methyltriphenoxysilane:
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Reactor Setup: A multi-necked round-bottom flask is equipped with a mechanical stirrer, a
dropping funnel, a condenser with a gas outlet to a scrubbing system (to neutralize HCI), and
a thermometer. The entire apparatus is flushed with an inert gas, such as nitrogen or argon,
to maintain anhydrous conditions.

Reagent Charging: Phenol and a suitable solvent (e.g., toluene) are charged into the
reaction flask. The mixture is stirred until the phenol is completely dissolved. A hydrogen
chloride scavenger (e.g., triethylamine) is then added to the flask.

Addition of Methyltrichlorosilane: Methyltrichlorosilane is added dropwise to the stirred
solution from the dropping funnel. The addition rate is controlled to maintain the reaction
temperature within a specified range, typically between 25-50 °C, to manage the exothermic
nature of the reaction.

Reaction: After the addition is complete, the reaction mixture is stirred for several hours at a
slightly elevated temperature (e.g., 60-80 °C) to ensure the reaction goes to completion.

Workup: The reaction mixture is cooled to room temperature. The precipitated amine
hydrochloride salt is removed by filtration.

Purification: The filtrate is then subjected to vacuum distillation to remove the solvent and
isolate the crude methyltriphenoxysilane. Further purification can be achieved by fractional
distillation under high vacuum to obtain the final product of high purity.
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Caption: A flowchart illustrating the key steps in the synthesis and purification of
methyltriphenoxysilane.

Reaction Mechanisms: Hydrolysis and
Condensation

A key aspect of silane chemistry is the susceptibility of the alkoxy or aryloxy groups to
hydrolysis, followed by the condensation of the resulting silanols.[2][3][4][5][6] This process is
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fundamental to the application of methyltriphenoxysilane as a coupling agent and in the
formation of silicone networks.

Hydrolysis: In the presence of water, the phenoxy groups of methyltriphenoxysilane can be
hydrolyzed to form methylsilanetriol and phenol. This reaction can be catalyzed by either acids
or bases.

CHsSi(OCeHs)s + 3 H20 = CHsSi(OH)s + 3 CeHsOH

Condensation: The newly formed methylsilanetriol is unstable and readily undergoes self-
condensation or co-condensation with other hydroxyl-containing species (such as on the
surface of an inorganic filler) to form stable siloxane bonds (-Si-O-Si-).

2 CH3Si(OH)s - (HO)2CH3Si-O-SiCH3(OH)z + H20

This condensation process can continue to form a cross-linked polysiloxane network.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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